(3S)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride

• IUPAC Name: (3S)-3-amino-2,3-dihydro-1H-inden-5-ol;hydrochloride
• InChI: InChI=1S/C9H11NO.ClH/c10-9-4-2-6-1-3-7(11)5-8(6)9;/h1,3,5,9,11H,2,4,10H2;1H/t9-;/m0./s1
• InChI Key: JJLALHYSNFSWQZ-FVGYRXGTSA-N
• Canonical SMILES: C1CC2=C(C1N)C=C(C=C2)O.Cl
• Isomeric SMILES: C1CC2=C([C@H]1N)C=C(C=C2)O.Cl
• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol
• CAS No.: 1821520-81-3

Description

“(3S)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride” is a hydrochloride salt of an organic compound. Hydrochloride salts are commonly used in medications to improve their water solubility. The organic base of this compound seems to be a derivative of indene, which is a polycyclic hydrocarbon. It also contains an amino group and a hydroxyl group, which could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The amino and hydroxyl groups could potentially participate in a variety of reactions, such as condensation, substitution, or redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as solubility, melting point, boiling point, and reactivity. These properties would be influenced by the compound’s molecular structure and functional groups.

Scientific Research Applications

• Efficient Synthesis Approaches : The compound (3S)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride has been a subject of interest in the field of organic synthesis. A related compound, 5,6-diethyl-2,3-dihydro-1H-inden-2-amine hydrochloride, was synthesized efficiently and economically from commercially available 2-aminoindan, demonstrating the potential for synthesizing similar compounds in an efficient manner (Prashad et al., 2006).

• Study of Polymorphism : Polymorphic forms of ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, a structurally related compound, have been characterized using various spectroscopic and diffractometric techniques. These studies contribute to understanding the physical and chemical characteristics of similar compounds (Vogt et al., 2013).

• DNA Binding Activity of Chiral Schiff Bases : Chiral Schiff Bases derived from compounds similar to this compound have been shown to interact with DNA, suggesting potential biological applications. The study aimed to investigate the effects of remote substituents on the structure and DNA binding activity of these bases (Bora et al., 2021).

• Synthesis of Derivatives and Evaluation as Ligands : Enantiomeric pairs of derivatives of 2,3-dihydro-1H-indene, structurally related to the compound , were synthesized and evaluated for their affinity at dopamine D1 and D2 receptors. This indicates the potential of similar compounds in neurological research (Claudi et al., 1996).

• Antitumor Activity of Related Compounds : Tertiary aminoalkanol hydrochlorides, structurally related to this compound, have shown potential antitumor activity. This research opens the door for similar compounds to be tested in the field of oncology (Isakhanyan et al., 2016).

• Absolute Configuration of Related Compounds : The absolute configuration of similar compounds, such as (+)-cis-2,3-dihydro-2-[(methylamino)methyl]-1-[4-(trifluoromethyl)phenoxy]-1H-indene hydrochloride, has been established, which is critical for understanding the stereochemistry and its implications in biological activities (Michals & Smith, 1993).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s handled and used. For example, many hydrochloride salts can be corrosive and irritating to the skin and eyes.